Cas no 1541784-30-8 (3-Bromo-2,4-difluorophenol)

• Product Name: 3-Bromo-2,4-difluorophenol
• CAS No: 1541784-30-8
• MF: C₆H₃BrF₂O
• MW: 208.988228082657
• CID: 4604912
• PubChem ID: 83410431
• Update Time: 2025-06-13

3-Bromo-2,4-difluorophenol Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2,4-difluorophenol
• C90848

• Inchi： 1S/C6H3BrF2O/c7-5-3(8)1-2-4(10)6(5)9/h1-2,10H
• InChI Key： JZVLGZXIWUIHRU-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1F)O)F

Computed Properties

• Exact Mass: 207.93353g/mol
• Monoisotopic Mass: 207.93353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 20.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Halophenols Fluorophenols

Additional information on 3-Bromo-2,4-difluorophenol

Recent Advances in the Application of 3-Bromo-2,4-difluorophenol (CAS: 1541784-30-8) in Chemical Biology and Pharmaceutical Research

3-Bromo-2,4-difluorophenol (CAS: 1541784-30-8) is a halogenated phenolic compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its bromine and fluorine substituents, serves as a key intermediate in the synthesis of various bioactive molecules, including kinase inhibitors, antimicrobial agents, and fluorinated pharmaceuticals. The unique electronic and steric properties imparted by the bromine and fluorine atoms make this compound particularly valuable in medicinal chemistry, where it is often employed to enhance the binding affinity and metabolic stability of drug candidates.

Recent studies have highlighted the role of 3-Bromo-2,4-difluorophenol in the development of novel kinase inhibitors. Kinases are critical targets in cancer therapy, and the incorporation of halogenated aromatic rings, such as those derived from 3-Bromo-2,4-difluorophenol, has been shown to improve inhibitor selectivity and potency. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of this compound in the synthesis of a new class of EGFR inhibitors, which exhibited nanomolar activity against resistant cancer cell lines. The study underscored the importance of the bromine atom in facilitating covalent binding to the target kinase, while the fluorine atoms contributed to optimal pharmacokinetic properties.

In addition to its applications in oncology, 3-Bromo-2,4-difluorophenol has been explored in the design of antimicrobial agents. A 2022 report in Bioorganic & Medicinal Chemistry Letters detailed the synthesis of a series of fluorinated phenols derived from this compound, which displayed potent activity against multidrug-resistant bacterial strains. The researchers attributed the enhanced antibacterial effects to the electron-withdrawing nature of the fluorine atoms, which increased the compound's ability to disrupt bacterial cell membranes. This finding opens new avenues for addressing the global challenge of antibiotic resistance.

The synthetic utility of 3-Bromo-2,4-difluorophenol extends beyond drug discovery. Recent advancements in organic chemistry have leveraged this compound as a building block for the construction of complex fluorinated architectures. For example, a 2023 study in Angewandte Chemie showcased its use in palladium-catalyzed cross-coupling reactions to generate highly functionalized aryl fluorides. These reactions are pivotal in the synthesis of agrochemicals and materials science, where fluorinated compounds are prized for their thermal stability and chemical inertness.

Despite its promising applications, challenges remain in the large-scale production and handling of 3-Bromo-2,4-difluorophenol. The compound's sensitivity to light and moisture necessitates specialized storage conditions, and its synthesis often requires hazardous reagents. However, recent innovations in green chemistry, such as the use of catalytic fluorination methods, are addressing these limitations. A 2023 review in Chemical Reviews highlighted these developments, emphasizing the potential for more sustainable manufacturing processes.

In conclusion, 3-Bromo-2,4-difluorophenol (CAS: 1541784-30-8) represents a cornerstone in modern chemical biology and pharmaceutical research. Its unique structural features enable the development of potent and selective bioactive molecules, while ongoing advancements in synthetic methodology promise to expand its utility further. As research continues to uncover new applications for this compound, it is poised to play an increasingly vital role in addressing unmet medical and industrial needs.